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Compound of Interest

Compound Name: Trimopam

Cat. No.: B1683655 Get Quote

A critical review of available data indicates a significant lack of published research on the use

of "Trimopam," a dopamine receptor agonist, in animal models of any disease. Extensive

searches of scientific literature and databases have not yielded any studies detailing its

application, experimental protocols, or efficacy in preclinical disease models.

It is crucial to distinguish "Trimopam" from "Trimethoprim," a structurally and functionally

distinct antibiotic. The majority of search results for terms related to "Trimopam" inadvertently

lead to information about Trimethoprim, which is an inhibitor of dihydrofolate reductase used for

treating bacterial infections.

Due to the absence of any data on the use of Trimopam in animal studies, it is not possible to

provide the requested detailed Application Notes, Protocols, data tables, or visualizations.

Trimopam: Chemical and Pharmacological Profile
Based on limited available information, Trimopam is classified as a dopamine receptor agonist

belonging to the benzazepine group.

Table 1: Chemical Properties of Trimopam
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Property Value

Synonyms Sch-12679

Chemical Class Benzazepine

Pharmacological Action Dopamine Receptor Agonist

Data presented is based on publicly available information from chemical suppliers and

databases.

Signaling Pathways and Experimental Workflows
As there are no published studies on the use of Trimopam in animal models of disease,

diagrams for signaling pathways and experimental workflows cannot be generated.

Conclusion
The current body of scientific literature does not support the creation of detailed application

notes or protocols for the use of "Trimopam" in animal models of disease. Researchers and

drug development professionals are advised to exercise caution and conduct foundational in

vitro and in vivo studies to establish the pharmacological and toxicological profile of Trimopam
before considering its use in any disease model. There may be a potential confusion with the

antibiotic "Trimethoprim," and it is essential to ensure the correct compound is being

investigated.

To cite this document: BenchChem. [Application Notes and Protocols: Use of "Trimopam" in
Animal Models of Disease]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683655#using-trimopam-in-animal-models-of-
disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

